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Compound of Interest

Compound Name: 4-(Bromomethyl)phenol

Cat. No.: B1630418

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Bromomethyl)phenol is a versatile bifunctional organic compound featuring a phenol and a
bromomethyl group attached to a benzene ring. This unique structure allows for a wide range
of chemical transformations, making it a valuable intermediate in organic synthesis, medicinal
chemistry, and materials science. Its ability to participate in nucleophilic substitution reactions
at the benzylic position, coupled with the reactivity of the phenolic hydroxyl group, has led to its
use in the synthesis of a diverse array of more complex molecules. This technical guide
provides a comprehensive overview of the discovery, history, synthesis, properties, and
applications of 4-(Bromomethyl)phenol, with a focus on its relevance to researchers and
professionals in drug development.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(Bromomethyl)phenol is presented in
the table below. This data is essential for its handling, characterization, and use in synthetic
protocols.
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Property Value Reference(s)
Molecular Formula C7H7BrO [1]
Molecular Weight 187.03 g/mol [1]
Appearance White to yelfow powder or 2]
granular solid
Boiling Point 269.9 °C at 760 mmHg [3]
Melting Point 52-56 °C [2]
Density 1.593 g/cm3 [3]

Vapor Pressure

0.00425 mmHg at 25°C

[3]

Refractive Index

1.611

[3]

pKa 9.65 + 0.26 (Predicted) [1]
Slightly soluble in water;
Solubility soluble in organic solvents [4]

such as ethanol and ether.

Historical Perspective and Discovery

While a definitive singular "discovery" paper for 4-(Bromomethyl)phenol is not readily

apparent in the historical literature, its synthesis falls under the broader development of

benzylic bromination reactions. The selective bromination of the methyl group on a cresol

backbone became a key transformation in organic synthesis. Early methods for the preparation

of benzylic bromides often involved the direct bromination of toluene and its derivatives under

free-radical conditions, a reaction known as the Wohl-Ziegler reaction.[5] The application of

these methods to p-cresol would have logically led to the synthesis of 4-

(Bromomethyl)phenol. A documented synthetic route involves the treatment of p-

hydroxybenzyl alcohol with bromine gas, indicating its known preparation by the mid-20th

century.[6]

Synthesis of 4-(Bromomethyl)phenol
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There are two primary and reliable methods for the synthesis of 4-(Bromomethyl)phenol. The
choice of method often depends on the starting material availability and desired scale of the
reaction.

Method 1: Benzylic Bromination of p-Cresol

This is the most common and direct route, involving the free-radical bromination of the methyl
group of p-cresol.[7]

Reaction Scheme:

Reactants Product
NBS, Radical Initiator (AIBN or BPO)

CCla, Reflux

p-Cresol » 4-(Bromomethyl)phenol

Reactant Product
Brz2, Benzene

Ice Water Cooling

p-Hydroxybenzyl Alcohol P 4-(Bromomethyl)phenol
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Drug Development Workflow

4-(Bromomethyl)phenol
(Starting Material)

Y

Chemical Synthesis
(Derivatization)

Y

Library of Bromophenol
Derivatives

Y

Enzyme Inhibition Assays

Inhibition Inhibition

Target Enzymes
Y Y Y

Lead Compound Identification Butyrylcholinesterase (BChE)

Therapeutic Areas

A4
Alzheimer's Disease Glaucoma, Diuretics

<______ -

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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